Cas no 1261587-25-0 (1-(Difluoromethoxy)naphthalene-2-methanol)

• Product Name: 1-(Difluoromethoxy)naphthalene-2-methanol
• CAS No: 1261587-25-0
• MF: C₁₂H₁₀F₂O₂
• MW: 224.203410625458
• CID: 4935613
• Update Time: 2025-11-06

1-(Difluoromethoxy)naphthalene-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)naphthalene-2-methanol

• Inchi： 1S/C12H10F2O2/c13-12(14)16-11-9(7-15)6-5-8-3-1-2-4-10(8)11/h1-6,12,15H,7H2
• InChI Key： OWAXBQYSCCGQSL-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=CC=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 1-(Difluoromethoxy)naphthalene-2-methanol

1-(Difluoromethoxy)naphthalene-2-methanol: A Comprehensive Overview

The compound 1-(Difluoromethoxy)naphthalene-2-methanol (CAS No. 1261587-25-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of naphthols, which are derivatives of naphthalene with hydroxyl groups attached. The presence of the difluoromethoxy group introduces unique electronic and steric properties, making it an intriguing subject for research and application.

Recent studies have highlighted the importance of naphthalene derivatives in drug discovery and material synthesis. The difluoromethoxy substituent in this compound plays a crucial role in modulating its reactivity and solubility, which are critical factors in pharmaceutical applications. For instance, researchers have explored the use of 1-(Difluoromethoxy)naphthalene-2-methanol as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements involving this compound is its role in the synthesis of advanced materials. The naphthol moiety serves as a building block for constructing π-conjugated systems, which are essential in organic electronics. By incorporating the difluoromethoxy group, scientists have been able to enhance the electron transport properties of these materials, paving the way for more efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 1-(Difluoromethoxy)naphthalene-2-methanol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled researchers to achieve higher yields and better selectivity in the synthesis of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the production process, making it more feasible for large-scale applications.

In terms of applications, 1-(Difluoromethoxy)naphthalene-2-methanol has shown promise in the field of sensors and diagnostics. Its ability to interact with specific analytes through fluorescence quenching or colorimetric changes makes it a valuable component in the development of biosensors. Researchers have demonstrated its potential for detecting heavy metal ions and harmful gases, which is critical for environmental monitoring and public health.

Moreover, the compound's unique photophysical properties have led to its exploration in imaging technologies. The naphthol core provides excellent absorption and emission characteristics, while the difluoromethoxy group enhances stability under harsh conditions. This combination makes it an ideal candidate for use in fluorescence-based imaging techniques, particularly in biomedical applications such as tumor detection and drug delivery monitoring.

Looking ahead, the continued study of 1-(Difluoromethoxy)naphthalene-2-methanol is expected to unlock even more innovative applications. Collaborative efforts between chemists, material scientists, and biologists are likely to yield groundbreaking results in areas such as green chemistry, sustainable energy, and personalized medicine.